(+)-delta-Cadinene
(+)-delta-Cadinene
(+)-delta-cadinene is a member of the cadinene family of sesquiterpenes in which the double bonds are located at the 4-4a and 7-8 positions, and in which the isopropyl group at position 1 is cis to the hydrogen at the adjacent bridgehead carbon (the 1S,8aR-enantiomer). It is a delta-cadinene and a cadinene. It is an enantiomer of a (-)-delta-cadinene.
(+)-delta-Cadinene is a natural product found in Camellia sinensis, Iris tectorum, and other organisms with data available.
(+)-delta-Cadinene is a natural product found in Camellia sinensis, Iris tectorum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
483-76-1
VCID:
VC20804073
InChI:
InChI=1S/C15H24/c1-10(2)13-8-6-12(4)14-7-5-11(3)9-15(13)14/h9-10,13,15H,5-8H2,1-4H3/t13-,15-/m0/s1
SMILES:
CC1=CC2C(CCC(=C2CC1)C)C(C)C
Molecular Formula:
C15H24
Molecular Weight:
204.35 g/mol
(+)-delta-Cadinene
CAS No.: 483-76-1
Cat. No.: VC20804073
Molecular Formula: C15H24
Molecular Weight: 204.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (+)-delta-cadinene is a member of the cadinene family of sesquiterpenes in which the double bonds are located at the 4-4a and 7-8 positions, and in which the isopropyl group at position 1 is cis to the hydrogen at the adjacent bridgehead carbon (the 1S,8aR-enantiomer). It is a delta-cadinene and a cadinene. It is an enantiomer of a (-)-delta-cadinene. (+)-delta-Cadinene is a natural product found in Camellia sinensis, Iris tectorum, and other organisms with data available. |
|---|---|
| CAS No. | 483-76-1 |
| Molecular Formula | C15H24 |
| Molecular Weight | 204.35 g/mol |
| IUPAC Name | (1S,8aR)-4,7-dimethyl-1-propan-2-yl-1,2,3,5,6,8a-hexahydronaphthalene |
| Standard InChI | InChI=1S/C15H24/c1-10(2)13-8-6-12(4)14-7-5-11(3)9-15(13)14/h9-10,13,15H,5-8H2,1-4H3/t13-,15-/m0/s1 |
| Standard InChI Key | FUCYIEXQVQJBKY-ZFWWWQNUSA-N |
| Isomeric SMILES | CC1=C[C@H]2[C@@H](CCC(=C2CC1)C)C(C)C |
| SMILES | CC1=CC2C(CCC(=C2CC1)C)C(C)C |
| Canonical SMILES | CC1=CC2C(CCC(=C2CC1)C)C(C)C |
| Boiling Point | 120.00 to 121.00 °C. @ 9.00 mm Hg |
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